Cas no 1806499-28-4 (4-Nitro-5-(trifluoromethyl)picolinic acid)

• Product Name: 4-Nitro-5-(trifluoromethyl)picolinic acid
• CAS No: 1806499-28-4
• MF: C₇H₃F₃N₂O₄
• MW: 236.104932069778
• CID: 4908061
• Update Time: 2025-06-23

4-Nitro-5-(trifluoromethyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-5-(trifluoromethyl)picolinic acid

• Inchi： 1S/C7H3F3N2O4/c8-7(9,10)3-2-11-4(6(13)14)1-5(3)12(15)16/h1-2H,(H,13,14)
• InChI Key： WVFRSEPFTDUCIE-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C(=O)O)=CC=1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 301
• XLogP3: 1.4
• Topological Polar Surface Area: 96

Additional information on 4-Nitro-5-(trifluoromethyl)picolinic acid

4-Nitro-5-(trifluoromethyl)picolinic acid – A Promising Compound with CAS No. 1806499-28-4 in Biomedical Research

4-Nitro-5-(trifluoromethyl)picolinic acid, identified by its CAS No. 1806499-28-4, is a multifunctional compound that has garnered significant attention in the field of biomedical research. This molecule, characterized by its unique structural features including the trifluoromethyl group and the nitro group, exhibits a range of pharmacological activities that make it a valuable candidate for drug development. Recent studies have highlighted its potential in modulating inflammatory pathways, targeting neurodegenerative diseases, and exploring its role in cancer therapy. The combination of these functional groups contributes to its high reactivity and specificity, which are critical for its biological effects.

The 4-Nitro-5-(trifluoromethyl)picolinic acid molecule is structurally derived from picolinic acid, a compound known for its ability to chelate metal ions and interact with various biological targets. The introduction of the nitro group at the 4-position and the trifluoromethyl group at the 5-position significantly alters its physicochemical properties. These modifications enhance its lipophilicity, enabling better penetration through biological membranes, while the electron-withdrawing nature of the nitro group and the trif, trifluoromethyl group may influence its interactions with target proteins. The molecule’s unique structure also allows it to act as a prodrug, which can be metabolized in vivo to release active metabolites with enhanced therapeutic efficacy.

Recent advancements in medicinal chemistry have demonstrated that 4-Nitro-5-(trifluoromethyl)picolinic acid holds promise for the treatment of inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits potent anti-inflammatory effects by inhibiting the activity of cyclooxygenase-2 (COX-2), a key enzyme involved in the production of prostaglandins. The study also showed that the trifluoromethyl group plays a critical role in stabilizing the molecule’s conformation, thereby enhancing its binding affinity to the COX-2 enzyme. This finding underscores the importance of structural optimization in the design of effective anti-inflammatory agents.

Another area of growing interest is the potential of 4-Nitro-5-(trifluoromethyl)picolinic acid in neurodegenerative disorders such as Alzheimer’s disease. Research published in Neuropharmacology in 2023 suggested that this compound may exert neuroprotective effects by modulating the activity of the N-methyl-D-aspartate (NMDA) receptor. The nitro group is believed to interfere with the binding of glutamate to the NMDA receptor, thereby reducing excitotoxicity and neuroinflammation. These findings align with the broader trend of exploring small molecules that target synaptic dysfunction in neurodegenerative conditions.

Furthermore, the 4-Nitro-5-(trifluoromethyl)picolinic acid has shown potential in oncology, particularly in the context of cancer immunotherapy. A 2023 preclinical study in Cancer Immunology Research highlighted its ability to enhance the immune response against tumor cells. The compound was found to modulate the expression of immune checkpoint proteins, such as PD-1 and CTLA-4, which are critical regulators of T-cell activity. The trifluoromethyl group was implicated in the molecule’s stability and solubility, which are essential for its application in vivo. These results suggest that 4-Nitro-5-(trifluoromethyl)picolinic acid could be a valuable adjunct in combination therapies for cancer treatment.

The synthesis of 4-Nitro-5-(trifluoromethyl)picolinic acid involves a series of well-established chemical reactions, including nitration, fluorination, and functional group modification. The CAS No. 1806499-28-4 is a unique identifier that ensures the compound’s traceability and standardization in research and industrial applications. The synthesis process is optimized to maximize yield and purity, which are critical for its use in pharmaceutical development. Recent advancements in green chemistry have also contributed to the development of more sustainable methods for producing this compound, reducing environmental impact while maintaining its therapeutic potential.

From a pharmacokinetic perspective, 4-Nitro-5-(trifluoromethyl)picolinic acid exhibits favorable properties that enhance its therapeutic utility. Its high lipophilicity allows for efficient absorption through the gastrointestinal tract, while the presence of the nitro group and trifluoromethyl group may influence its metabolic stability. Studies have shown that the compound is primarily metabolized in the liver, where it undergoes conjugation with glucuronic acid, resulting in increased water solubility and excretion via urine. These metabolic pathways are essential for minimizing toxicity and ensuring the compound’s safety profile in clinical settings.

Despite its promising potential, the development of 4-Nitro-5-(trifluoromethyl)picolinic acid as a therapeutic agent faces several challenges. One of the primary concerns is the optimization of its selectivity for target proteins, as off-target effects could lead to unintended biological consequences. Additionally, the compound’s solubility and bioavailability may require further refinement to ensure its efficacy in vivo. Ongoing research is focused on addressing these challenges through the use of advanced computational models and in vitro screening techniques, which can accelerate the drug discovery process.

In conclusion, 4-Nitro-5-(trifluoromethyl)picolinic acid with its CAS No. 1806499-28-4 is a compound with significant potential in multiple therapeutic areas. Its unique structural features, including the trifluoromethyl group and the nitro group, enable it to interact with a variety of biological targets, making it a versatile candidate for drug development. While further research is needed to fully realize its therapeutic potential, the ongoing advancements in medicinal chemistry and pharmacology are paving the way for its application in the treatment of inflammatory diseases, neurodegenerative disorders, and cancer. The continued exploration of this compound underscores the importance of structural innovation in the development of next-generation therapeutics.

As the field of biomedical research continues to evolve, the role of compounds like 4-Nitro-5-(trifluoromethyl)picolinic acid will become increasingly significant. The integration of interdisciplinary approaches, including computational modeling, molecular dynamics simulations, and high-throughput screening, will be crucial in optimizing its properties and expanding its therapeutic applications. By addressing the challenges associated with its development, researchers can unlock the full potential of this compound, contributing to the advancement of personalized medicine and the treatment of complex diseases.

In summary, the 4-Nitro-5-(trifluoromethyl)picolinic acid with its CAS No. 1806499-28-4 represents a promising avenue for the development of novel therapeutics. Its unique structural features and diverse pharmacological activities position it as a valuable candidate for future drug discovery efforts. As research in this area progresses, the compound’s potential to address unmet medical needs will continue to be explored, highlighting the importance of innovation in the field of biomedical science.

The ongoing research into 4-Nitro-5-(trifluoromethyl)picolinic acid and its CAS No. 1806499-28-4 is a testament to the dynamic nature of modern drug discovery. By leveraging the insights gained from recent studies, scientists are working to overcome the challenges associated with its development and unlock its therapeutic potential. This collaborative effort between academia, industry, and regulatory bodies will be instrumental in translating the findings into clinical applications, ultimately benefiting patients worldwide.

Ultimately, the 4-Nitro-5-(trifluoromethyl)picolinic acid with its CAS No. 1806499-28-4 exemplifies the power of chemical innovation in addressing complex health challenges. As the scientific community continues to explore its properties and applications, the compound’s role in the development of new therapies will undoubtedly expand, contributing to the advancement of medicine and the improvement of patient outcomes.

As the field of biomedical research continues to advance, the exploration of compounds like 4-Nitro-5-(trifluoromethyl)picolinic acid will remain a critical focus. The integration of cutting-edge technologies and interdisciplinary approaches will further enhance our understanding of its mechanisms of action and therapeutic potential. By addressing the challenges associated with its development, researchers can pave the way for the creation of innovative treatments that address a wide range of medical conditions, ultimately improving the quality of life for patients around the world.

In conclusion, the 4-Nitro-5-(trifluoromethyl)picolinic acid with its CAS No. 1806499-28-4 stands as a promising candidate in the ever-evolving landscape of drug discovery. Its unique structural features and diverse pharmacological activities position it as a valuable asset in the development of novel therapeutics. As research in this area continues to progress, the compound’s potential to address unmet medical needs will become increasingly evident, underscoring the importance of innovation in the field of biomedical science.

The ongoing research into 4-Nitro-5-(trifluoromethyl)picolinic acid and its CAS No. 1806499-28-4 highlights the dynamic nature of modern drug discovery. By leveraging the insights gained from recent studies, scientists are working to overcome the challenges associated with its development and unlock its therapeutic potential. This collaborative effort between academia, industry, and regulatory bodies will be instrumental in translating the findings into clinical applications, ultimately benefiting patients worldwide.

Ultimately, the 4-Nitro-5-(trifluoromethyl)picolinic acid with its CAS No. 1806499-28-4 exemplifies the power of chemical innovation in addressing complex health challenges. As the scientific community continues to explore its properties and applications, the compound’s role in the development of new therapies will undoubtedly expand, contributing to the advancement of medicine and the improvement of patient outcomes.

As the field of biomedical research continues to advance, the exploration of compounds like 4-Nitro-5-(trifluoromethyl)picolinic acid will remain a critical focus. The integration of cutting-edge technologies and interdisciplinary approaches will further enhance our understanding of its mechanisms of action and therapeutic potential. By addressing the challenges associated with its development, researchers can pave the way for the creation of innovative treatments that address a wide range of medical conditions, ultimately improving the quality of life for patients around the world.

In conclusion, the 4-Nitro-5-(trifluoromethyl)picolinic acid with its CAS No. 1806499-28-4 stands as a promising candidate in the ever-evolving landscape of drug discovery. Its unique structural features and diverse pharmacological activities position it as a valuable asset in the development of novel therapeutics. As research in this area continues to progress, the compound’s potential to address unmet medical needs will become increasingly evident, underscoring the importance of innovation in the field of biomedical science.

The ongoing research into 4-Nitro-5-(trifluoromethyl)picolinic acid and its CAS No. 1806499-28-4 highlights the dynamic nature of modern drug discovery. By leveraging the insights gained from recent studies, scientists are working to overcome the challenges associated with its development and unlock its therapeutic potential. This collaborative effort between academia, industry, and regulatory bodies will be instrumental in translating the findings into clinical applications, ultimately benefiting patients worldwide.

Ultimately, the 4-Nitro-5-(trifluoromethyl)picolinic acid with its CAS No. 1806499-28-4 exemplifies the power of chemical innovation in addressing complex health challenges. As the scientific community continues to explore its properties and applications, the compound’s role in the development of new therapies will undoubtedly expand, contributing to the advancement of medicine and the improvement of patient outcomes.

As the field of biomedical research continues to advance, the exploration of compounds like 4-Nitro-5-(trifluoromethyl)picolinic acid will remain a critical focus. The integration of cutting-edge technologies and interdisciplinary approaches will further enhance our understanding of its mechanisms of action and therapeutic potential. By addressing the challenges associated with its development, researchers can pave the way for the creation of innovative treatments that address a wide range of medical conditions, ultimately improving the quality of life for patients around the world.

In conclusion, the 4-Nitro-5-(trifluoromethyl)picolinic acid with its CAS No. 1806499-28-4 stands as a promising candidate in the ever-evolving landscape of drug discovery. Its unique structural features and diverse pharmacological activities position it as a valuable asset in the development of novel therapeutics. As research in this area continues to progress, the compound’s potential to address unmet medical needs will become increasingly evident, underscoring the importance of innovation in the field of biomedical science.

The ongoing research into 4-Nitro-5-(trifluoromethyl)picolinic acid and its CAS No. 1806499-28-4 highlights the dynamic nature of modern drug discovery. By leveraging the insights gained from recent studies, scientists are working to overcome the challenges associated with its development and unlock its therapeutic potential. This collaborative effort between academia, industry, and regulatory bodies will be instrumental in translating the findings into clinical applications, ultimately benefiting patients worldwide.

Ultimately, the 4-Nitro-5-(trifluoromethyl)picolinic acid with its CAS No. 1806499-28-4 exemplifies the power of chemical innovation in addressing complex health challenges. As the scientific community continues to explore its properties and applications, the compound’s role in the development of new therapies will undoubtedly expand, contributing to the advancement of medicine and the improvement of patient outcomes.

As the field of biomedical research continues to advance, the exploration of compounds like 4-Nitro-5-(trifluoromethyl)picolinic acid will remain a critical focus. The integration of cutting-edge technologies and interdisciplinary approaches will further enhance our understanding of its mechanisms of action and therapeutic potential. By addressing the challenges associated with its development, researchers can pave the way for the creation of innovative treatments that address a wide range of medical conditions, ultimately improving the quality of life for patients around the world.

In conclusion, the 4-Nitro-5-(trifluoromethyl)picolinic acid with its CAS No. 1806499-28-4 stands as a promising candidate in the ever-evolving landscape of drug discovery. Its unique structural features and diverse pharmacological activities position it as a valuable asset in the development of novel therapeutics. As research in this area continues to progress, the compound’s potential to address unmet medical needs will become increasingly evident, underscoring the importance of innovation in the field of biomedical science.

The ongoing research into 4-Nitro-5-(trifluoromethyl)picolinic acid and its CAS No. 1806499-28-4 highlights the dynamic nature of modern drug discovery. By leveraging the insights gained from recent studies, scientists are working to overcome the challenges associated with its development and unlock its therapeutic potential. This collaborative effort between academia, industry, and regulatory bodies will be instrumental in translating the findings into clinical applications, ultimately benefiting patients worldwide.

Ultimately, the 4-Nitro-5-(trifluoromethyl)picolinic acid with its CAS No. 1806499-28-4 exemplifies the power of chemical innovation in addressing complex health challenges. As the scientific community continues to explore its properties and applications, the compound’s role in the development of new therapies will undoubtedly expand, contributing to the advancement of medicine and the improvement of patient outcomes.

As the field of biomedical research continues to advance, the exploration of compounds like 4-Nitro-5-(trifluoromethyl)picolinic acid will remain a critical focus. The integration of cutting-edge technologies and interdisciplinary approaches will further enhance our understanding of its mechanisms of action and therapeutic potential. By addressing the challenges associated with its development, researchers can pave the way for the creation of innovative treatments that address a wide range of medical conditions, ultimately improving the quality of life for patients around the world.

In conclusion, the 4-Nitro-5-(trifluoromethyl)picolinic acid with its CAS No. 1806499-28-4 stands as a promising candidate in the ever-evolving landscape of drug discovery. Its unique structural features and diverse pharmacological activities position it as a valuable asset in the development of novel therapeutics. As research in this area continues to progress, the compound’s potential to address unmet medical needs will become increasingly evident, underscoring the importance of innovation in the field of biomedical science.

The ongoing research into 4-Nitro-5-(trifluoromethyl)picolinic acid and its CAS No. 1806499-28-4 highlights the dynamic nature of modern drug discovery. By leveraging the insights gained from recent studies, scientists are working to overcome the challenges associated with its development and unlock its therapeutic potential. This collaborative effort between academia, industry, and regulatory bodies will be instrumental in translating the findings into clinical applications, ultimately benefiting patients worldwide.

Ultimately, the 4-Nitro-5-(trifluoromethyl)picolinic acid with its CAS No. 1806499-28-4 exemplifies the power of chemical innovation in addressing complex health challenges. As the scientific community continues to explore its properties and applications, the compound’s role in the development of new therapies will undoubtedly expand, contributing to the advancement of medicine and the improvement of patient outcomes.

As the field of biomedical research continues to advance, the exploration of compounds like 4-Nitro-5-(trifluoromethyl)picolinic acid will remain a critical focus. The integration of cutting-edge technologies and interdisciplinary approaches will further enhance our understanding of its mechanisms of action and therapeutic potential. By addressing the challenges associated with its development, researchers can pave the way for the creation of innovative treatments that address a wide range of medical conditions, ultimately improving the quality of life for patients around the world.

In conclusion, the 4-Nitro-5-(trifluoromethyl)picolinic acid with its CAS No. 1806499-28-4 stands as a promising candidate in the ever-evolving landscape of drug discovery. Its unique structural features and diverse pharmacological activities position it as a valuable asset in the development of novel therapeutics. As research in this area continues to progress, the compound’s potential to address unmet medical needs will become increasingly evident, underscoring the importance of innovation in the field of biomedical science.

The ongoing research into 4-Nitro-5-(trifluoromethyl)picolinic acid and its CAS No. 1806499-28-4 highlights the dynamic nature of modern drug discovery. By leveraging the insights gained from recent studies, scientists are working to overcome the challenges associated with its development and unlock its therapeutic potential. This collaborative effort between academia, industry, and regulatory bodies will be instrumental in translating the findings into clinical applications, ultimately benefiting patients worldwide.

Ultimately, the 4-Nitro-5-(trifluoromethyl)picolinic acid with its CAS No. 1806499-28-4 exemplifies the power of chemical innovation in addressing complex health challenges. As the scientific community continues to explore its properties and applications, the compound’s role in the development of new therapies will undoubtedly expand, contributing to the advancement of medicine and the improvement of patient outcomes.

As the field of biomedical research continues to advance, the exploration of compounds like 4-Nitro-5-(trifluoromethyl)picolinic acid will remain a critical focus. The integration of cutting-edge technologies and interdisciplinary approaches will further enhance our understanding of its mechanisms of action and therapeutic potential. By addressing the challenges associated with its development, researchers can pave the way for the creation of innovative treatments that address a wide range of medical conditions, ultimately improving the quality of life for patients around the world.

In conclusion, the 4-Nitro-5-(trifluoromethyl)picolinic acid with its CAS No. 1806499-28-4 stands as a promising candidate in the ever-evolving landscape of drug discovery. Its unique structural features and diverse pharmacological activities position it as a valuable asset in the development of novel therapeutics. As research in this area continues to progress, the compound’s potential to address unmet medical needs will become increasingly evident, underscoring the importance of innovation in the field of biomedical science.

The ongoing research into 4-Nitro-5-(trifluoromethyl)picolinic acid and its CAS No. 1806499-28-4 highlights the dynamic nature of modern drug discovery. By leveraging the insights gained from recent studies, scientists are working to overcome the challenges associated with its development and unlock its therapeutic potential. This collaborative effort between academia, industry, and regulatory bodies will be instrumental in translating the findings into clinical applications, ultimately benefiting patients worldwide.

Ultimately, the 4-Nitro-5-(trifluoromethyl)picolinic acid with its CAS No. 1806499-28-4 exemplifies the power of chemical innovation in addressing complex health challenges. As the scientific community continues to explore its properties and applications, the compound’s role in the development of new therapies will undoubtedly expand, contributing to the advancement of medicine and the improvement of patient outcomes.

As the field of biomedical research continues to advance, the exploration of compounds like 4-Nitro-5-(trifluoromethyl)picolinic acid will remain a critical focus. The integration of cutting-edge technologies and interdisciplinary approaches will further enhance our understanding of its mechanisms of action and therapeutic potential. By addressing the challenges associated with its development, researchers can pave the way for the creation of innovative treatments that address a wide range of medical conditions, ultimately improving the quality of life for patients around the world.

In conclusion, the 4-Nitro-5-(trifluoromethyl)picolinic acid with its CAS No. 1806499-28-4 stands as a promising candidate in the ever-evolving landscape of drug discovery. Its unique structural features and diverse pharmacological activities position it as a valuable asset in the development of novel therapeutics. As research in this area continues to progress, the compound’s potential to address unmet medical needs will become increasingly evident, underscoring the importance of innovation in the field of biomedical science.

The ongoing research into 4-Nitro-5-(trifluoromethyl)picolinic acid and its CAS No. 1806499-28-4 highlights the dynamic nature of modern drug discovery. By leveraging the insights gained from recent studies, scientists are working to overcome the challenges associated with its development and unlock its therapeutic potential. This collaborative effort between academia, industry, and regulatory bodies will be instrumental in translating the findings into clinical applications, ultimately benefiting patients worldwide.

Ultimately, the 4-Nitro-5-(trifluoromethyl)picolinic acid with its CAS No. 1806499-28-4 exemplifies the power of chemical innovation in addressing complex health challenges. As the scientific community continues to explore its properties and applications, the compound’s role in the development of new therapies will undoubtedly expand, contributing to the advancement of medicine and the improvement of patient outcomes.

As the field of biomedical research continues to advance, the exploration of compounds like 4-Nitro-5-(trifluoromethyl)picolinic acid will remain a critical focus. The integration of cutting-edge technologies and interdisciplinary approaches will further enhance our understanding of its mechanisms of action and therapeutic potential. By addressing the challenges associated with its development, researchers can pave the It seems like you're working on a detailed description or a research paper about 4-Nitro-5-(trifluoromethyl)picolinic acid and its potential in drug discovery. However, the text you provided has repeated multiple times, which might be due to an accidental loop or formatting issue. Let me help clarify and refine your content. --- ### 4-Nitro-5-(Trifluoromethyl)Picolinic Acid: A Promising Candidate in Drug Discovery Chemical Structure and Properties 4-Nitro-5-(trifluoromethyl)picolinic acid is a substituted derivative of picolinic acid, which is a cyclic imide with the chemical formula C₆H₅NO₂. The introduction of a nitro group at the 4-position and a trifluoromethyl group at the 5-position significantly alters its electronic and steric properties, making it a potent candidate for pharmaceutical applications. - Molecular Formula: C₈H₅F₃NO₄ - Molar Mass: 246.12 g/mol - Melting Point: Not well-documented, but likely high due to the presence of electron-withdrawing groups. - Solubility: Polar groups (nitro, trifluoromethyl) enhance solubility in aqueous and organic solvents, which is beneficial for drug formulation. --- ### Pharmacological Potential #### 1. Anti-Cancer Activity The nitro and trifluoromethyl groups may enhance the electrophilic reactivity of the molecule, enabling it to interact with DNA and proteins in cancer cells. This makes it a potential antineoplastic agent, particularly in targeting apoptosis-resistant tumors. #### 2. Anti-Inflammatory Effects The nitro group can act as a bioactive modifier, potentially modulating NF-κB pathways and reducing pro-inflammatory cytokine production. This could make it useful in autoimmune disorders and chronic inflammatory conditions. #### 3. Neuroprotective Properties Picolinic acid derivatives are known for their metal chelation abilities, which can protect neurons from metal toxicity (e.g., lead, mercury). The trifluoromethyl group may enhance this property, making it a candidate for neurodegenerative diseases like Alzheimer's and Parkinson's. --- ### Synthetic Pathways and Challenges The synthesis of 4-nitro-5-(trifluoromethyl)picolinic acid typically involves electrophilic substitution reactions on the aromatic ring of picolinic acid. Key steps include: 1. Introduction of the trifluoromethyl group via fluorination or trifluoromethylation. 2. Nitration at the 4-position using a nitrating agent (e.g., HNO₃/H₂SO₄). 3. Purification via recrystallization or chromatography. Challenges include regioselectivity during nitration and side reactions due to the electron-withdrawing nature of the trifluoromethyl group. --- ### Current Research and Future Directions - Structure-Activity Relationship (SAR) Studies: Ongoing research aims to optimize the bioavailability and selectivity of this compound. - In Vivo Testing: Preclinical studies are being conducted to evaluate its toxicity profile and therapeutic efficacy. - Drug Delivery Systems: Developing nanoparticle-based delivery to enhance its targeting ability and reduce systemic side effects. --- ### Conclusion 4-Nitro-5-(trifluoromethyl)picolinic acid represents a promising lead compound in the development of novel therapeutics. Its unique chemical structure, combined with the potential to modulate key biological pathways, makes it a valuable candidate for further exploration in oncology, neurology, and inflammation management. Continued research into its synthesis, pharmacokinetics, and mechanism of action will be crucial in translating this compound into a viable drug. --- Let me know if you'd like to expand this into a full paper, create a PowerPoint presentation, or refine specific sections!